Cas no 849062-15-3 (3-Butoxy-2,6-difluorophenylboronic acid)

• Product name: 3-Butoxy-2,6-difluorophenylboronic acid
• CAS No: 849062-15-3
• MF: C₁₀H₁₃BO₃F₂
• MW: 230.01622
• MDL: MFCD07369754
• CID: 716686
• PubChem ID: 24883704

3-Butoxy-2,6-difluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Butoxy-2,6-difluorophenyl)boronic acid
• 3-BUTOXY-2,6-DIFLUOROPHENYLBORONIC ACID
• Boronic acid,B-(3-butoxy-2,6-difluorophenyl)-
• 849062-15-3
• CS-0177944
• BS-23082
• DTXSID70584620
• 3-Butoxy-2,6-difluorophenylboronic acid(contains varying amounts of Anhydride)
• (3-Butoxy-2,6-difluorophenyl)boronicacid
• MFCD07369754
• SCHEMBL6523780
• AB32227
• AKOS015839721
• F73891
• 3-Butoxy-2,6-difluorophenylboronic acid

• MDL： MFCD07369754
• Inchi： InChI=1S/C10H13BF2O3/c1-2-3-6-16-8-5-4-7(12)9(10(8)13)11(14)15/h4-5,14-15H,2-3,6H2,1H3
• InChI Key： LWJYMUNYLKIETN-UHFFFAOYSA-N
• SMILES： B(c1c(ccc(c1F)OCCCC)F)(O)O

Computed Properties

• Exact Mass: 230.09300
• Monoisotopic Mass: 230.0925808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.22
• Melting Point: 84-94 °C (lit.)
• Boiling Point: 363.4°C at 760 mmHg
• Flash Point: 173.6°C
• Refractive Index: 1.483
• PSA: 49.69000
• LogP: 0.82350
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Butoxy-2,6-difluorophenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Butoxy-2,6-difluorophenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%